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Compound of Interest

Compound Name: 2-Hydroxyhexan-3-one

Cat. No.: B3053492 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the reaction mechanisms, synthesis,

and potential biological significance of 2-Hydroxyhexan-3-one. The information is intended to

serve as a valuable resource for researchers in organic chemistry, microbiology, and drug

development.

Chemical Properties and Spectroscopic Data
2-Hydroxyhexan-3-one (also known as 1-hydroxyethyl propyl ketone) is an α-hydroxy ketone

with the molecular formula C₆H₁₂O₂ and a molecular weight of 116.16 g/mol .[1][2] Its structure

features a hydroxyl group on the carbon atom alpha to a carbonyl group, which imparts unique

reactivity to the molecule.

Table 1: Physical and Chemical Properties of 2-Hydroxyhexan-3-one
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Property Value Source

Molecular Formula C₆H₁₂O₂ --INVALID-LINK--[1]

Molecular Weight 116.16 g/mol --INVALID-LINK--[1][2]

IUPAC Name 2-hydroxyhexan-3-one --INVALID-LINK--[1]

CAS Number 54073-43-7 --INVALID-LINK--[3]

SMILES CCCC(=O)C(C)O --INVALID-LINK--[1]

InChIKey
ZWBUSAWJHMPOEJ-

UHFFFAOYSA-N
--INVALID-LINK--[1]

Table 2: Representative Spectroscopic Data for α-Hydroxy Ketones (Reference: 2-Ethyl-1-

hydroxy-3-hexanone)

Nucleus Chemical Shift (δ, ppm)

¹H NMR (500 MHz, CDCl₃)

0.859 and 0.861 (t, 3H each, J = 7.3 Hz), 1.40-

1.64 (m, 4H), 2.42 (t, 2H, J = 7.1 Hz), 2.57 (qd,

1H, J = 7.3, 4.1 Hz), 3.63 (dd, 1H, J = 11, 4.1

Hz), 3.72 (dd, 1H, J = 11, 7.3 Hz)

¹³C NMR (125 MHz, CDCl₃)
11.7, 13.6, 13.7, 16.7, 21.2, 44.8, 55.0, 55.1,

62.4, 62.5, 215.1

Note: This data is for a structurally similar compound and should be used as a reference.

Specific peak assignments for 2-Hydroxyhexan-3-one may vary.

Key Reaction Mechanisms
2-Hydroxyhexan-3-one participates in several important organic reactions, primarily

leveraging the reactivity of its α-hydroxy ketone moiety.

Keto-Enol Tautomerism
Like other ketones, 2-Hydroxyhexan-3-one can exist in equilibrium with its enol tautomer. This

equilibrium is fundamental to its reactivity, particularly in base- or acid-catalyzed reactions. The
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formation of the enolate is a key step in reactions such as aldol condensations and α-

halogenation. The stability of the resulting enolate can be influenced by the choice of base and

reaction conditions, leading to either kinetic or thermodynamic products.

Caption: Keto-Enol Tautomerism of 2-Hydroxyhexan-3-one.

Oxidation to a 1,2-Diketone
The hydroxyl group of 2-Hydroxyhexan-3-one can be oxidized to yield the corresponding α-

diketone, hexane-2,3-dione. This transformation is a common reaction for α-hydroxy ketones

and can be achieved using various oxidizing agents.

Caption: Oxidation of 2-Hydroxyhexan-3-one.

Reduction to a Diol
The carbonyl group of 2-Hydroxyhexan-3-one can be reduced to a hydroxyl group, forming

hexane-2,3-diol. This reaction is the reverse of the oxidation of a vicinal diol and is a key step in

the synthesis of diols from α-hydroxy ketones.

Caption: Reduction of 2-Hydroxyhexan-3-one.

Experimental Protocols
Detailed experimental protocols for the synthesis of 2-Hydroxyhexan-3-one are not

extensively reported in the literature. However, general methods for the synthesis of α-hydroxy

ketones can be adapted.

Protocol: Oxidation of Hexane-2,3-diol
This protocol is a general method for the selective oxidation of a secondary alcohol in a vicinal

diol to an α-hydroxy ketone.

Materials:

Hexane-2,3-diol

Acetic acid
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Sodium hypochlorite solution (bleach)

Diethyl ether

Saturated sodium bicarbonate solution

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate

Round-bottom flask, magnetic stirrer, separatory funnel, rotary evaporator

Procedure:

Dissolve hexane-2,3-diol in a suitable solvent such as acetic acid in a round-bottom flask

equipped with a magnetic stirrer.

Cool the reaction mixture in an ice bath.

Slowly add sodium hypochlorite solution dropwise while maintaining the temperature below

10 °C.

Monitor the reaction progress by thin-layer chromatography (TLC).

Once the reaction is complete, quench the reaction by adding a saturated solution of sodium

bicarbonate.

Extract the aqueous layer with diethyl ether (3x).

Wash the combined organic layers with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure using a rotary evaporator.

Purify the crude product by column chromatography on silica gel.

Table 3: Typical Reagent Quantities and Expected Yields for α-Hydroxy Ketone Synthesis via

Diol Oxidation
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Reagent Molar Ratio (to Diol) Notes

Hexane-2,3-diol 1.0 Starting material

Sodium Hypochlorite 1.1 - 1.5 Oxidizing agent

Acetic Acid - Solvent and catalyst

Expected Yield 60-80%
Varies with reaction conditions

and substrate

Protocol: Biocatalytic Synthesis using Carbonyl
Reductase
This protocol outlines a general enzymatic approach for the stereoselective reduction of an α-

diketone to an α-hydroxy ketone.

Materials:

Hexane-2,3-dione

Carbonyl reductase (e.g., from Candida parapsilosis)

NADPH or NADH as a cofactor

Buffer solution (e.g., phosphate buffer, pH 7.0)

Glucose and glucose dehydrogenase for cofactor regeneration (optional)

Ethyl acetate

Saturated sodium chloride solution (brine)

Anhydrous sodium sulfate

Procedure:

Prepare a reaction mixture containing hexane-2,3-dione, the carbonyl reductase, and the

NADPH/NADH cofactor in a buffered solution.
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If using a cofactor regeneration system, add glucose and glucose dehydrogenase to the

mixture.

Incubate the reaction at a controlled temperature (e.g., 30 °C) with gentle agitation.

Monitor the reaction for the formation of 2-Hydroxyhexan-3-one using gas chromatography

(GC) or high-performance liquid chromatography (HPLC).

Upon completion, stop the reaction by adding a water-immiscible organic solvent like ethyl

acetate.

Separate the organic layer, and extract the aqueous layer with additional ethyl acetate.

Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.

Remove the solvent under reduced pressure to obtain the crude product.

Purify by flash chromatography if necessary.

Table 4: Parameters for Biocatalytic Reduction of an α-Diketone

Parameter Typical Value/Condition

Substrate Concentration 10-50 mM

Enzyme Loading 1-10 mg/mL

Cofactor Concentration 0.1-1 mM

Temperature 25-37 °C

pH 6.0-8.0

Enantiomeric Excess (e.e.) >95% (depending on the enzyme)

Conversion >90%

Biological Significance and Signaling Pathways
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While the specific biological role of 2-Hydroxyhexan-3-one is not yet fully elucidated, it has

been identified in the bacterium Corynebacterium glutamicum.[4] Furthermore, the broader

class of α-hydroxy ketones (AHKs) has been recognized as important signaling molecules in

several bacterial species.[5]

Putative Role in Bacterial Quorum Sensing
In bacteria such as Legionella pneumophila and Vibrio cholerae, AHKs function as

autoinducers in quorum sensing, a cell-to-cell communication mechanism that allows bacteria

to coordinate gene expression in response to population density.[5] This regulation affects

virulence, biofilm formation, and other important physiological processes.[5] It is plausible that

2-Hydroxyhexan-3-one could play a similar role in Corynebacterium glutamicum or other

bacteria.

Caption: A generalized signaling pathway for AHK-mediated quorum sensing.

Involvement in Corynebacterium glutamicum
Metabolism
Corynebacterium glutamicum is known for its versatile carbohydrate metabolism, utilizing

various sugars like glucose, fructose, and sucrose.[6][7] The presence of 2-Hydroxyhexan-3-
one suggests its involvement as an intermediate in a metabolic pathway, potentially related to

the degradation of C6 sugars or the synthesis of other metabolites. Further research is needed

to identify the specific enzymes and pathways responsible for its synthesis and degradation in

this organism.

Caption: Hypothetical metabolic context of 2-Hydroxyhexan-3-one in C. glutamicum.

Conclusion
2-Hydroxyhexan-3-one is an α-hydroxy ketone with significant potential for further study. Its

versatile reactivity makes it an interesting target for organic synthesis, while its presence in

microorganisms suggests a role in biological processes that is yet to be fully understood. The

protocols and reaction mechanisms outlined in these notes provide a foundation for

researchers to explore the chemistry and biology of this intriguing molecule. Future

investigations into its specific metabolic pathways and signaling functions could open new

avenues for applications in biotechnology and medicine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Hydroxyhexan-3-one | C6H12O2 | CID 521486 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. (R)-2-hydroxy-3-hexanone | C6H12O2 | CID 15260947 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. 2-Hydroxy-3-hexanone [webbook.nist.gov]

4. 2S-Hydroxyhexan-3-one | C6H12O2 | CID 11073388 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. Bacterial gene regulation by alpha-hydroxyketone signaling - PubMed
[pubmed.ncbi.nlm.nih.gov]

6. Metabolic engineering of Corynebacterium glutamicum aimed at alternative carbon
sources and new products - PMC [pmc.ncbi.nlm.nih.gov]

7. soar-ir.repo.nii.ac.jp [soar-ir.repo.nii.ac.jp]

To cite this document: BenchChem. [Application Notes and Protocols: Reaction Mechanisms
Involving 2-Hydroxyhexan-3-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3053492#reaction-mechanisms-involving-2-
hydroxyhexan-3-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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